Cas no 762288-09-5 (methyl 6-chloro-2-methyl-1H-indole-3-carboxylate)

• Product Name: methyl 6-chloro-2-methyl-1H-indole-3-carboxylate
• CAS No: 762288-09-5
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 3227746
• PubChem ID: 57443356
• Update Time: 2025-06-08

methyl 6-chloro-2-methyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-3-CARBOXYLIC ACID, 6-CHLORO-2-METHYL-, METHYL ESTER
• methyl 6-chloro-2-methyl-1H-indole-3-carboxylate
• SCHEMBL2082214
• methyl 6-chloro-2-methyl-indole-3-carboxylate
• RPUAGJVFXJADEK-UHFFFAOYSA-N
• 762288-09-5
• DB-221208
• 6-chloro-2-methyl-1H-indole-3-carboxylic acid methyl ester

• Inchi： 1S/C11H10ClNO2/c1-6-10(11(14)15-2)8-4-3-7(12)5-9(8)13-6/h3-5,13H,1-2H3
• InChI Key： RPUAGJVFXJADEK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C(=O)OC)=C(C)NC=2C=1

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on methyl 6-chloro-2-methyl-1H-indole-3-carboxylate

Methyl 6-Chloro-2-methyl-1H-indole-3-carboxylate (CAS No. 762288-09-5): An Overview

Methyl 6-chloro-2-methyl-1H-indole-3-carboxylate (CAS No. 762288-09-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including as a building block for the synthesis of bioactive molecules and as a lead compound in drug discovery.

The chemical structure of methyl 6-chloro-2-methyl-1H-indole-3-carboxylate consists of an indole core with a chlorine atom at the 6-position and a methyl group at the 2-position, with the carboxylate group esterified to a methyl group. This configuration imparts specific chemical and biological properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the importance of indole derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that certain indole derivatives, including methyl 6-chloro-2-methyl-1H-indole-3-carboxylate, exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that this compound could serve as a valuable starting point for the design and synthesis of more effective drugs targeting these conditions.

In addition to its potential therapeutic applications, methyl 6-chloro-2-methyl-1H-indole-3-carboxylate has also been explored for its use in organic synthesis. Its reactivity and functional groups make it an excellent intermediate for constructing complex molecular architectures. A notable example is its use in the synthesis of peptidomimetics, which are important in the development of peptidic drugs with improved pharmacological properties.

The synthetic accessibility of methyl 6-chloro-2-methyl-1H-indole-3-carboxylate has been well-documented in the literature. A common synthetic route involves the reaction of 6-chloro-2-methylindole with methyl chloroformate under appropriate conditions. This method provides high yields and purity, making it suitable for large-scale production. The ease of synthesis and purification further enhances its utility as a research tool and potential drug candidate.

From a pharmacological perspective, methyl 6-chloro-2-methyl-1H-indole-3-carboxylate has been shown to interact with various biological targets. For example, it has been reported to modulate enzymes involved in cellular signaling pathways, such as kinases and phosphatases. These interactions can lead to significant biological effects, including inhibition of cell proliferation and induction of apoptosis in cancer cells.

Moreover, the compound's ability to cross cell membranes efficiently makes it an attractive candidate for developing prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The use of prodrugs can improve drug delivery, enhance bioavailability, and reduce side effects. Research in this area is ongoing, with several studies focusing on optimizing the prodrug design to achieve better therapeutic outcomes.

In conclusion, methyl 6-chloro-2-methyl-1H-indole-3-carboxylate (CAS No. 762288-09-5) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure, synthetic accessibility, and biological activities make it an important molecule for further exploration. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.